Cas no 24346-56-3 (ethyl 2-benzoylbutanoate)

• Product Name: ethyl 2-benzoylbutanoate
• CAS No: 24346-56-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 264130
• PubChem ID: 319779
• Update Time: 2025-11-02

ethyl 2-benzoylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-ethyl-b-oxo-, ethyl ester
• (+-)-3-Oxo-2-aethyl-3-phenyl-propionsaeure-aethylester
• 2-Benzoyl-buttersaeure-aethylester
• 2-benzoyl-butyric acid ethyl ester
• 2-ethyl-3-phenyl-3-oxopropionic acid ethyl ester
• AC1L80VX
• Aethyl-benzoyl-essigsaeure-aethylester
• NSC265359
• SureCN5450997
• 2-Carbethoxybutyrophenone
• NSC-265359
• Ethyl 2-benzoylbutyrate
• NZRZNJONGRRTNF-UHFFFAOYSA-N
• EN300-120583
• 24346-56-3
• F83105
• 2-benzoylbutyric acid ethyl ester
• ethyl2-benzoylbutanoate
• DTXSID60312974
• ethyl 2-benzoylbutanoate
• SCHEMBL5450997
• CS-0224725
• AKOS010951711
• DB-364970

• Inchi： 1S/C13H16O3/c1-3-11(13(15)16-4-2)12(14)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key： NZRZNJONGRRTNF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=CC=1)=O)CC)=O

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 296.3°C at 760 mmHg
• Flash Point: 125.9°C
• Refractive Index: 1.501
• PSA: 43.37
• LogP: 2.45860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2-benzoylbutanoate

Ethyl 2-Benzoylbutanoate (CAS No. 24346-56-3): A Versatile Ester in Modern Chemistry

Ethyl 2-benzoylbutanoate (CAS 24346-56-3) is a specialized organic ester compound gaining attention in pharmaceutical intermediates and flavor/fragrance applications. This benzoyl-substituted butanoate ester features a unique molecular structure combining aromatic and aliphatic characteristics, making it valuable for synthetic chemistry. The compound's ethyl ester group enhances its solubility in organic solvents while the benzoyl moiety contributes to its reactivity profile.

Recent interest in ethyl 2-benzoylbutanoate synthesis has grown due to its role as a precursor in medicinal chemistry. Researchers highlight its potential in creating chiral building blocks for drug development, particularly in NSAID analogs. The compound's ketoester functionality allows diverse chemical transformations, answering frequent search queries about "versatile ketoester applications" and "benzoyl-containing synthons."

From a commercial perspective, ethyl 2-benzoylbutyrate (alternative naming) serves niche markets in specialty chemicals. Analytical data shows 98+% purity grades available for research purposes, with GC-MS characterization confirming its molecular weight of 220.26 g/mol. The compound's boiling point range (typically 150-155°C at reduced pressure) makes it suitable for controlled reactions, addressing common technical questions about "high-boiling point esters."

Environmental and regulatory aspects position CAS 24346-56-3 favorably compared to halogenated alternatives. Its biodegradation potential aligns with green chemistry trends, responding to searches for "sustainable ester compounds." Storage recommendations emphasize protection from moisture and oxidation, with stability data showing 24-month shelf life under proper conditions.

Innovative applications include using ethyl 2-benzoylbutanoate in asymmetric synthesis. The compound's prochiral center enables enantioselective transformations, a hot topic in pharmaceutical forums. Recent patents describe its use in preparing optically active intermediates, particularly for cardiovascular agents, addressing trending queries about "chiral ester applications in drug discovery."

Technical specifications reveal the compound's refractive index (n20/D ~1.512) and density (1.08 g/cm³ at 25°C), important for process scale-up calculations. These physicochemical properties make it valuable for fine chemical manufacturing, particularly where precise stoichiometry matters. The carbonyl stretching frequency (IR ~1720 cm⁻¹) serves as a quality control marker.

Market analysis indicates growing demand for high-purity ethyl 2-benzoylbutanoate, especially in Asia-Pacific research hubs. Suppliers increasingly offer custom synthesis services for modified derivatives, responding to "tailor-made ester compounds" search trends. Quality certifications like ISO 9001 and REACH compliance documents are now commonly available for this material.

Safety considerations for 24346-56-3 follow standard ester handling protocols, with SDS documentation emphasizing proper ventilation. The compound's LD50 data (oral rat >2000 mg/kg) classifies it as low acute toxicity, a frequent query point for industrial users. Proper waste disposal methods involve hydrolysis followed by standard organic waste treatment.

Emerging research explores ethyl 2-benzoylbutanoate in material science applications. Its aromatic-aliphatic balance shows promise in polymer modification studies, particularly for enhancing UV absorption properties in specialty coatings. This addresses growing interest in "multifunctional ester additives" across technical forums.

Analytical method development for ethyl 2-benzoylbutyrate quantification typically employs HPLC (C18 column, methanol/water mobile phase). Method validation parameters meet ICH guidelines, with detection limits <0.1% for impurity profiling. These technical details respond to quality control professionals' frequent searches.

The compound's structure-activity relationships continue to inspire medicinal chemistry research. Computational studies model its molecular interactions with various biological targets, aligning with AI-driven drug discovery trends. Such applications make CAS 24346-56-3 relevant in contemporary "computer-assisted molecular design" discussions.

Industrial scale production of ethyl 2-benzoylbutanoate employs efficient esterification protocols with rigorous process controls. Manufacturers optimize reaction yields (>85% typical) through temperature and catalyst selection, addressing production chemists' common technical questions. Batch records demonstrate reproducible quality across scales.

Future prospects for 24346-56-3 include expanded use in bioconjugation chemistry. The compound's reactivity profile shows potential for creating prodrug systems, particularly in targeted drug delivery - a trending topic in pharmaceutical research. Such developments position this ester as a multipurpose chemical building block with growing importance.